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molecular formula C16H12ClN3O2 B8282424 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-(4-chlorophenyl)-6-methyl-4-oxo- CAS No. 125055-67-6

4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, N-(4-chlorophenyl)-6-methyl-4-oxo-

Cat. No. B8282424
CAS RN: 125055-67-6
M. Wt: 313.74 g/mol
InChI Key: UWHIVRRFTURTDS-UHFFFAOYSA-N
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Patent
US05158951

Procedure details

A mixture containing 16.32 g (0.08 mol) of 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid and 12.4 ml (0.088 mol) of triethylamine in 480 ml of chloroform is cooled below -10° C. by ice-salt. A solution of 6.5 ml (0.08 mol) of methyl chloroformate in 40 ml of chloroform is dropped to the above mixture at a temperature between -10° C. and -12° C. during 20 minutes. After stirring for 5 minutes, 11.23 g (0.088 mol) of 4-chloroaniline dissolved in 80 ml of chloroform are dropped to the above solution at -10° C. during 35 minutes. The reaction mixture is stirred below -10° C. for 1 hour, then allowed to stand overnight under cooling by ice. For working up, the reaction mixture is washed 3 times with 150 ml of 5% sodium hydrogen carbonate solution each and then 3 times with 150 ml of water each. The organic phase is dried over anhydrous sodium sulfate, filtered and evaporated to yield 18.5 g (73.7%) of the named compound as yellow crystals after recrystallization from ethanol, m.p.: 202°-204° C.
Name
6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
Quantity
16.32 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
12.4 mL
Type
reactant
Reaction Step One
Name
chloroform
Quantity
480 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice-salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methyl chloroformate
Quantity
6.5 mL
Type
reactant
Reaction Step Three
Name
chloroform
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
4-chloroaniline
Quantity
11.23 g
Type
reactant
Reaction Step Four
Name
chloroform
Quantity
80 mL
Type
solvent
Reaction Step Four
Name
named compound
Yield
73.7%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[N:7]2[C:8](=[O:15])[C:9]([C:12]([OH:14])=O)=[CH:10][N:11]=[C:6]2[CH:5]=[CH:4][CH:3]=1.C(N(CC)CC)C.ClC(OC)=O.[Cl:28][C:29]1[CH:35]=[CH:34][C:32]([NH2:33])=[CH:31][CH:30]=1>C(Cl)(Cl)Cl>[Cl:28][C:29]1[CH:35]=[CH:34][C:32]([NH:33][C:12]([C:9]2[C:8](=[O:15])[N:7]3[C:2]([CH3:1])=[CH:3][CH:4]=[CH:5][C:6]3=[N:11][CH:10]=2)=[O:14])=[CH:31][CH:30]=1

Inputs

Step One
Name
6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
Quantity
16.32 g
Type
reactant
Smiles
CC1=CC=CC=2N1C(C(=CN2)C(=O)O)=O
Name
triethylamine
Quantity
12.4 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
chloroform
Quantity
480 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Two
[Compound]
Name
ice-salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
methyl chloroformate
Quantity
6.5 mL
Type
reactant
Smiles
ClC(=O)OC
Name
chloroform
Quantity
40 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Four
Name
4-chloroaniline
Quantity
11.23 g
Type
reactant
Smiles
ClC1=CC=C(N)C=C1
Name
chloroform
Quantity
80 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 5 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
are dropped to the above solution at -10° C. during 35 minutes
Duration
35 min
STIRRING
Type
STIRRING
Details
The reaction mixture is stirred below -10° C. for 1 hour
Duration
1 h
WAIT
Type
WAIT
Details
to stand overnight
Duration
8 (± 8) h
TEMPERATURE
Type
TEMPERATURE
Details
under cooling by ice
WASH
Type
WASH
Details
the reaction mixture is washed 3 times with 150 ml of 5% sodium hydrogen carbonate solution each and then 3 times with 150 ml of water each
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase is dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 5 min
Name
named compound
Type
product
Smiles
ClC1=CC=C(C=C1)NC(=O)C1=CN=C2N(C1=O)C(=CC=C2)C
Measurements
Type Value Analysis
AMOUNT: MASS 18.5 g
YIELD: PERCENTYIELD 73.7%
YIELD: CALCULATEDPERCENTYIELD 73.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.